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molecular formula C11H8ClF3O3 B8451407 3-Chloro-2-oxo-3-(4-trifluoromethyl-phenyl)-propionic acid methylester

3-Chloro-2-oxo-3-(4-trifluoromethyl-phenyl)-propionic acid methylester

Cat. No. B8451407
M. Wt: 280.63 g/mol
InChI Key: RDLFGRRCJVCFCC-UHFFFAOYSA-N
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Patent
US07994336B2

Procedure details

This compound was synthesised as 3-chloro-3-(4-fluoro-phenyl)-2-oxo-propionic acid methylester but using 4-trifluoromethylbenzaldehyde instead 4-fluorobenzaldehyde. 1H-NMR (CDCl3): δ=3.93 (s, 3H); 4.55 (s, 1H); 7.52 (d, 2H); 7.66 (d, 2H).
Name
3-chloro-3-(4-fluoro-phenyl)-2-oxo-propionic acid methylester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
4-trifluoromethylbenzaldehyde
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
4-fluorobenzaldehyde
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
3-chloro-2-oxo-3-(4-trifluoromethyl-phenyl)-propionic acid methylester

Identifiers

REACTION_CXSMILES
[CH3:1][O:2][C:3](=[O:15])[C:4](=[O:14])[CH:5]([Cl:13])[C:6]1[CH:11]=[CH:10][C:9](F)=[CH:8][CH:7]=1.[F:16][C:17]([F:27])([F:26])C1C=CC(C=O)=CC=1.FC1C=CC(C=O)=CC=1>>[CH3:1][O:2][C:3](=[O:15])[C:4](=[O:14])[CH:5]([Cl:13])[C:6]1[CH:11]=[CH:10][C:9]([C:17]([F:27])([F:26])[F:16])=[CH:8][CH:7]=1

Inputs

Step One
Name
3-chloro-3-(4-fluoro-phenyl)-2-oxo-propionic acid methylester
Quantity
0 (± 1) mol
Type
reactant
Smiles
COC(C(C(C1=CC=C(C=C1)F)Cl)=O)=O
Step Two
Name
4-trifluoromethylbenzaldehyde
Quantity
0 (± 1) mol
Type
reactant
Smiles
FC(C1=CC=C(C=O)C=C1)(F)F
Step Three
Name
4-fluorobenzaldehyde
Quantity
0 (± 1) mol
Type
reactant
Smiles
FC1=CC=C(C=O)C=C1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
3-chloro-2-oxo-3-(4-trifluoromethyl-phenyl)-propionic acid methylester
Type
Smiles
COC(C(C(C1=CC=C(C=C1)C(F)(F)F)Cl)=O)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.